Cas no 2097922-54-6 (2-Methyl-6-[4-(1,2,5-thiadiazol-3-yloxy)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one)

• Product Name: 2-Methyl-6-[4-(1,2,5-thiadiazol-3-yloxy)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one
• CAS No: 2097922-54-6
• MF: C₁₃H₁₅N₅O₃S
• MW: 321.354900598526
• CID: 5469397
• Update Time: 2025-06-14

2-Methyl-6-[4-(1,2,5-thiadiazol-3-yloxy)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-[4-(1,2,5-thiadiazol-3-yloxy)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one
• 2-methyl-6-[4-(1,2,5-thiadiazol-3-yloxy)piperidine-1-carbonyl]pyridazin-3-one
• 2-Methyl-6-[4-(1,2,5-thiadiazol-3-yloxy)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one

• Inchi： 1S/C13H15N5O3S/c1-17-12(19)3-2-10(15-17)13(20)18-6-4-9(5-7-18)21-11-8-14-22-16-11/h2-3,8-9H,4-7H2,1H3
• InChI Key： RIZPGVDNDSIHLN-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)OC1CCN(C(C2C=CC(N(C)N=2)=O)=O)CC1

Computed Properties

• Exact Mass: 321.08956053 g/mol
• Monoisotopic Mass: 321.08956053 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 321.36
• XLogP3: 0.3
• Topological Polar Surface Area: 116

Additional information on 2-Methyl-6-[4-(1,2,5-thiadiazol-3-yloxy)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one

Recent Advances in the Study of 2-Methyl-6-[4-(1,2,5-thiadiazol-3-yloxy)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one (CAS: 2097922-54-6)

The compound 2-Methyl-6-[4-(1,2,5-thiadiazol-3-yloxy)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one (CAS: 2097922-54-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-Methyl-6-[4-(1,2,5-thiadiazol-3-yloxy)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one, with particular emphasis on improving its yield and purity. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic asymmetric reactions, have been employed to achieve higher efficiency and selectivity. These efforts have resulted in the development of scalable synthetic routes, which are critical for further preclinical and clinical evaluations.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific molecular targets, such as kinases and enzymes involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its efficacy in modulating key biological processes, including cell proliferation, apoptosis, and immune response. Notably, its selectivity profile suggests a favorable safety margin, making it a promising candidate for therapeutic development in conditions such as cancer, autoimmune diseases, and neurodegenerative disorders.

Structural-activity relationship (SAR) studies have provided valuable insights into the molecular determinants of the compound's bioactivity. Modifications to the thiadiazole and piperidine moieties have been explored to enhance its binding affinity and pharmacokinetic properties. Computational modeling and molecular docking simulations have further elucidated its interactions with target proteins, guiding the design of next-generation analogs with improved efficacy and reduced off-target effects.

In addition to its therapeutic potential, recent research has also investigated the compound's physicochemical properties, such as solubility, stability, and bioavailability. Formulation strategies, including the use of nanoparticles and prodrug approaches, have been explored to address challenges related to its delivery and absorption. These advancements are crucial for translating the compound's preclinical promise into clinical success.

In conclusion, 2-Methyl-6-[4-(1,2,5-thiadiazol-3-yloxy)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one (CAS: 2097922-54-6) represents a promising scaffold for drug development, with ongoing research efforts aimed at unlocking its full therapeutic potential. The integration of synthetic chemistry, pharmacology, and computational biology has provided a robust foundation for its continued exploration. Future studies are expected to focus on clinical translation, further optimization, and the identification of novel applications in diverse disease contexts.